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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(Mercaptomethyl)acetamide, a sulfur-containing organic compound, holds potential for

various applications in research and development due to its reactive thiol group. This technical

guide provides a comprehensive overview of its chemical structure and a detailed, plausible

synthesis protocol. All quantitative data is presented in structured tables for clarity, and the

experimental workflow is visualized using the DOT language.

Chemical Structure and Properties
N-(Mercaptomethyl)acetamide, with the IUPAC name N-(sulfanylmethyl)acetamide, is a

simple amide containing a reactive thiol functional group. Its chemical structure and key

properties are summarized below.

Chemical Structure:

Table 1: Chemical and Physical Properties of N-(Mercaptomethyl)acetamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15246215?utm_src=pdf-interest
https://www.benchchem.com/product/b15246215?utm_src=pdf-body
https://www.benchchem.com/product/b15246215?utm_src=pdf-body
https://www.benchchem.com/product/b15246215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name N-(sulfanylmethyl)acetamide [1]

Molecular Formula C3H7NOS [1]

Molecular Weight 105.16 g/mol [1]

Canonical SMILES CC(=O)NCS [1]

InChI Key
ZVUYJKVAXOZYGB-

UHFFFAOYSA-N
[1]

XLogP3 -0.1 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Exact Mass 105.02483502 g/mol [1]

Monoisotopic Mass 105.02483502 g/mol [1]

Synthesis of N-(Mercaptomethyl)acetamide
A plausible and effective two-step synthesis of N-(Mercaptomethyl)acetamide is proposed,

starting from readily available starting materials: acetamide and formaldehyde to first prepare

N-(hydroxymethyl)acetamide, followed by a nucleophilic substitution with a thiolating agent.

Step 1: Synthesis of N-(hydroxymethyl)acetamide
This initial step involves the base-catalyzed reaction of acetamide with formaldehyde.

Reaction:

CH₃CONH₂ + CH₂O → CH₃CONHCH₂OH

Experimental Protocol:

A detailed and reliable procedure for the synthesis of N-(hydroxymethyl)acetamide is available

in Organic Syntheses. The following is an adaptation of that protocol:
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Reaction Setup: In a 2-liter round-bottomed flask, 100 g (1.70 moles) of acetamide is added

to a solution of 10 g (0.072 mole) of anhydrous potassium carbonate in 137 g (1.7 moles) of

an aqueous 36–38% solution of formaldehyde.

Reaction Conditions: The mixture is swirled, heated on a steam bath for 3 minutes, and then

allowed to stand overnight at room temperature.

Work-up: Several pieces of crushed dry ice are added to the mixture. The mixture is then

evaporated under reduced pressure with a heating bath kept below 40°C.

Drying and Isolation: 128 g of anhydrous sodium sulfate is added to the resulting colorless

oil. After several hours, the oil is dissolved in 1 liter of acetone, and the suspended drying

agent and salts are removed by filtration. The filtrate is further dried with anhydrous sodium

sulfate, filtered, and the clear filtrate is evaporated under reduced pressure to yield N-

(hydroxymethyl)acetamide as a colorless, hygroscopic oil.

Table 2: Quantitative Data for the Synthesis of N-(hydroxymethyl)acetamide

Parameter Value

Yield 148–151 g (98–100%)

Appearance
Colorless hygroscopic oil (may solidify on

standing)

Melting Point 50–52°C

Step 2: Synthesis of N-(Mercaptomethyl)acetamide from
N-(hydroxymethyl)acetamide
This step involves the conversion of the hydroxyl group of N-(hydroxymethyl)acetamide to a

thiol group. A common method for this transformation is reaction with thiourea followed by

hydrolysis.

Reaction:

CH₃CONHCH₂OH + (NH₂)₂CS → [CH₃CONHCH₂SC(NH₂)₂]⁺OH⁻ (intermediate)
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[CH₃CONHCH₂SC(NH₂)₂]⁺OH⁻ + H₂O/OH⁻ → CH₃CONHCH₂SH + (NH₂)₂CO

Experimental Protocol:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve N-

(hydroxymethyl)acetamide (1 mole equivalent) in a suitable solvent such as ethanol.

Addition of Thiourea: Add thiourea (1.1 mole equivalents) to the solution.

Acid Catalysis: Add a catalytic amount of a strong acid (e.g., hydrochloric acid) to the

mixture.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. Monitor the

reaction progress using thin-layer chromatography (TLC).

Hydrolysis: After the formation of the isothiouronium salt intermediate is complete, cool the

reaction mixture and add an aqueous solution of a base (e.g., sodium hydroxide) to

hydrolyze the intermediate.

Work-up and Purification: Acidify the reaction mixture with a dilute acid (e.g., hydrochloric

acid) and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be further purified by column

chromatography on silica gel.

Table 3: Expected Quantitative Data for the Synthesis of N-(Mercaptomethyl)acetamide
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Parameter Expected Value

Yield Moderate to good

Appearance Colorless to pale yellow oil or low-melting solid

Purity >95% (after purification)

¹H NMR (CDCl₃, δ)
~2.0 (s, 3H, CH₃), ~4.5 (d, 2H, NH-CH₂), ~1.5 (t,

1H, SH), ~6.0 (br s, 1H, NH)

¹³C NMR (CDCl₃, δ) ~23 (CH₃), ~40 (CH₂), ~170 (C=O)

IR (cm⁻¹)
~3300 (N-H stretch), ~2550 (S-H stretch),

~1650 (C=O stretch)

Mass Spec (m/z) 105 [M]⁺

Experimental Workflow
The following diagram illustrates the key stages in the proposed synthesis of N-
(Mercaptomethyl)acetamide.

Step 1: Synthesis of N-(hydroxymethyl)acetamide Step 2: Synthesis of N-(Mercaptomethyl)acetamide

Acetamide +
Formaldehyde

Reaction:
K2CO3 (cat.),

Steam Bath, RT

Work-up:
Dry Ice, Evaporation

Drying & Isolation:
Na2SO4, Acetone N-(hydroxymethyl)acetamide N-(hydroxymethyl)acetamide +

Thiourea
Intermediate Product Reaction:

HCl (cat.), Reflux
Hydrolysis:
NaOH (aq)

Work-up & Purification:
Extraction, Chromatography N-(Mercaptomethyl)acetamide

Click to download full resolution via product page

Caption: Synthesis workflow for N-(Mercaptomethyl)acetamide.

Conclusion
This technical guide has detailed the chemical structure of N-(Mercaptomethyl)acetamide and

provided a plausible, detailed two-step synthesis protocol starting from acetamide and

formaldehyde. The provided experimental procedures and expected data will be valuable for
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researchers and scientists in the fields of chemistry and drug development who are interested

in synthesizing and utilizing this versatile thiol-containing compound. Further experimental

validation is recommended to optimize the proposed synthesis and fully characterize the final

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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